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Compound of Interest

Compound Name: Vanillin-13C

Cat. No.: B030214

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Vanillin-
13C. While specific comprehensive safety data for the isotopically labeled Vanillin-13C is
limited, the toxicological and chemical properties are not expected to differ significantly from its
unlabeled counterpart, Vanillin. Therefore, this document synthesizes available data for both,
clearly indicating when information pertains specifically to the labeled compound. Vanillin-13C
is a stable, non-radioactive isotope-labeled compound used as a tracer or internal standard in
guantitative analysis by NMR, GC-MS, or LC-MS.[1][2]

Chemical and Physical Properties

Vanillin-13C is a white to slightly yellow crystalline powder with a characteristic vanilla odor.[3]
It is sensitive to light and moisture and may slowly oxidize when exposed to moist air.[4][5]
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Property Value Source(s)

Molecular Formula CsHsOs3 [6]

156.16 g/mol (for Vanillin-

Molecular Weight 13C.d3) [6]
158.10 g/mol (for Vanillin (ring- 7]

3Cs))

152.15 g/mol (for Vanillin) [315]

Melting Point 80°C (176°F) [5]
Boiling Point 285°C (545°F) [5]
Density 1.056 g/cm3 [41[8]
Vapor Pressure 0.975 mmHg @ 107°C [4]
Water Solubility 10 g/L [8]
logP (Octanol-Water Partition 123

Coefficient)

Autoignition Temperature >400 °C / >752 °F [9]

Hazard Identification and Classification

Vanillin is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[4] The
primary hazards are:

o Eye Irritation: Causes serious eye irritation.[7][10]

o Acute Oral Toxicity: Harmful if swallowed.[4][7][11] Ingestion of large amounts may cause
gastrointestinal irritation.[5]

e Aquatic Hazard: Harmful to aquatic life.[7]

o Skin Contact: Not expected to be a primary skin irritant, though it may cause an allergic skin
reaction.[4][12]
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e Inhalation: May cause respiratory tract irritation.[5]

GHS Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation),
H402 (Harmful to aquatic life).[8]

Signal Word: Warning[7][8]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to proper laboratory protocols is essential when handling Vanillin-13C.

Engineering Controls

e Use in a well-ventilated area.[13][14]

o Utilize process enclosures or local exhaust ventilation to maintain airborne levels below
exposure limits.[5]

o Ensure that eyewash stations and safety showers are readily accessible.[9]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial to minimize exposure.
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Personal Protective Equipment (PPE) for Vanillin-13C Specifications

Respiratory Protection »| NIOSH-approved respirator (if dust is generated)

Body Protection | Lab coat or protective clothing

Hand Protection P Chemically resistant gloves (inspect before use)

Eye Protection Safety glasses with side-shields (EN166 approved)

/

Click to download full resolution via product page

Caption: PPE selection guide for handling Vanillin-13C.

General Handling Precautions

e Avoid contact with eyes, skin, and clothing.[9][13]
e Avoid the formation of dust and aerosols.[13][15]

e Do not ingest or inhale.[5][9]

e Wash hands thoroughly after handling.[12][13]

o Keep away from heat, sparks, and open flames.[5]

» Store in a tightly closed, light-resistant container in a cool, dry, and well-ventilated area.[5][9]
[13]

e Incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[4][9]
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

Source(s)

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical attention.

[5113]

Skin Contact

Wash off with soap and plenty
of water. Get medical attention

if irritation develops.

[5113]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical attention.

[5113]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Seek

medical advice immediately.

[13][14]

Spill Response

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Occurs

Wear appropriate PPE
(goggles, gloves, respirator)

Contain the spill

Sweep or shovel solid material into a suitable container for disposal

Clean the spill area with water

Dispose of waste in accordance with local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for cleaning up a Vanillin-13C spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13]

o Specific Hazards: Fine dust dispersed in air may ignite.[9] When heated to decomposition, it
may emit acrid smoke and irritating fumes.[5]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[9]

Toxicological and Ecological Information
Toxicological Data

The following data is for unlabeled Vanillin.

Test Species Route Value Source(s)
LD50 Rat Oral 1580 mg/kg [41[5]

LD50 Mouse Oral 3925 mg/kg [5]

LD50 Guinea Pig Oral 1400 mg/kg [5]

LD50 Rabbit Dermal >5010 mg/kg [5]

LC50 (96 hr) Fathead Minnow  Aquatic 57 - 123 mgl/l [16]

EC50 (48 hr) Daphnia magna Aquatic 180 mg/l [14]

o Chronic Effects: Prolonged or repeated ingestion may affect the urinary system, liver, heart,
and metabolism.[5] Prolonged or repeated inhalation may affect the brain and blood.[5]

o Carcinogenicity: Not classified as a carcinogen by IARC.[15]

o Mutagenicity and Teratogenicity: Not expected to be mutagenic or teratogenic.[4][5]

Ecological Information

 Vanillin is harmful to aquatic life.[7]
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e |tis not expected to bioaccumulate.[16]
e The product is expected to be readily biodegradable.[16]

Storage and Disposal

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[5][9]
Keep containers tightly closed and protected from light and moisture.[5][13]

+ Disposal: Dispose of waste in accordance with all applicable federal, state, and local
environmental regulations.[5][14] Do not allow the product to enter drains or waterways.[13]

Logical Relationships: Hazard Assessment

A systematic approach to hazard assessment is critical for ensuring laboratory safety.

Identify Hazards

(Eye Irritant, Harmful if Swallowed)

Assess Risks
(Exposure potential during weighing, handling, etc.)

Implement Control Measures

Control Measures

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume hood, ventilation) (SOPs, training) (Gloves, goggles)
A/

Review and Monitor Controls

Click to download full resolution via product page
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Caption: Hazard assessment flowchart for Vanillin-13C.

This guide is intended to provide comprehensive safety and handling information for Vanillin-
13C for a technical audience. Always refer to the specific Safety Data Sheet (SDS) provided by
the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vanillin-13C: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030214+#safety-and-handling-guidelines-for-vanillin-
13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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